Cas no 893585-57-4 ((3-ethoxypropyl)(2-methylphenyl)methylamine)

• Product Name: (3-ethoxypropyl)(2-methylphenyl)methylamine
• CAS No: 893585-57-4
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5232846
• PubChem ID: 4719420
• Update Time: 2026-03-08

(3-ethoxypropyl)(2-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxypropyl)-N-(2-methylbenzyl)amine
• 3-Ethoxy-N-(2-methylbenzyl)propan-1-amine
• (3-ethoxypropyl)(2-methylphenyl)methylamine

• Inchi： 1S/C13H21NO/c1-3-15-10-6-9-14-11-13-8-5-4-7-12(13)2/h4-5,7-8,14H,3,6,9-11H2,1-2H3
• InChI Key： PMSPSZSWGBGIQM-UHFFFAOYSA-N
• SMILES： C1(CNCCCOCC)=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-ethoxypropyl)(2-methylphenyl)methylamine

Research Brief on (3-ethoxypropyl)(2-methylphenyl)methylamine (CAS: 893585-57-4): Recent Advances and Applications

The compound (3-ethoxypropyl)(2-methylphenyl)methylamine (CAS: 893585-57-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that (3-ethoxypropyl)(2-methylphenyl)methylamine may interact with dopamine and serotonin receptors, suggesting its potential utility in treating conditions such as depression and Parkinson's disease. Additionally, its ethoxypropyl moiety has been linked to enhanced bioavailability and metabolic stability, making it a promising candidate for further preclinical evaluation.

Recent synthetic approaches to (3-ethoxypropyl)(2-methylphenyl)methylamine have also been explored, with a focus on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, which significantly reduced the production of byproducts and improved scalability. This advancement is expected to facilitate large-scale production for future clinical trials.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic profile. For instance, a 2024 study demonstrated that (3-ethoxypropyl)(2-methylphenyl)methylamine exhibits favorable blood-brain barrier penetration, a critical factor for CNS-targeted therapies. Moreover, its low toxicity profile in animal models underscores its potential as a safe therapeutic agent.

Despite these promising findings, challenges remain, particularly in understanding the compound's long-term effects and potential off-target interactions. Ongoing research aims to address these gaps through comprehensive toxicology studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, (3-ethoxypropyl)(2-methylphenyl)methylamine (CAS: 893585-57-4) represents a compelling area of research in chemical biology and drug development. Its unique pharmacological properties and synthetic advancements position it as a viable candidate for addressing unmet medical needs. Future studies will be crucial in validating its therapeutic potential and optimizing its clinical utility.